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Compound of Interest

Compound Name: Hexyl isobutyrate

Cat. No.: B1584823

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexyl isobutyrate, a carboxylic acid ester, is a versatile organic compound with significant
applications across various industries, including the flavor, fragrance, and chemical sectors.
This technical guide provides a comprehensive overview of hexyl isobutyrate, focusing on its
chemical identity, physicochemical properties, synthesis, and spectral data. The information is
tailored for researchers, scientists, and professionals in drug development who may utilize this
compound as a reference standard, a building block in organic synthesis, or a well-
characterized solvent.

Chemical Identity and Synonyms

Hexyl isobutyrate is systematically known as hexyl 2-methylpropanoate. Its unique Chemical
Abstracts Service (CAS) number is 2349-07-7.[1][2][3][4] This identifier is crucial for
unambiguous identification in research and regulatory documentation. The compound is also
known by several synonyms, which are listed in the table below for easy reference.
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Identifier Type Identifier
CAS Number 2349-07-7[1][2][3][4]
IUPAC Name hexyl 2-methylpropanoate[2]
Hexyl 2-methylpropanoate, Isobutyric acid hexyl
ester, n-Hexyl isobutyrate, Hexyl isobutanoate,
Synonyms ]
1-Hexyl isobutyrate, Hexyl 2-
methylpropionate[1][2][4][5]
FEMA Number 3172[2][4]

EINECS Number

219-075-8[4]

Molecular Formula

C10H2002[1][2][4]

Molecular Weight 172.26 g/mol [2][4]

inChi INChl=1S/C10H2002/c1-4-5-6-7-8-12-
10(11)9(2)3/h9H,4-8H2,1-3H3[2]

InChlKey CYHBDKTZDLSRMY-UHFFFAOYSA-N[2]

SMILES CCCCCCOC(=0)C(C)C[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of hexyl isobutyrate is essential

for its handling, application, and integration into experimental designs. The following table

summarizes its key physical and chemical characteristics.
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Property Value

Appearance Colorless liquid[2][4]

Odor Fruity, green, apple, pear-like[3]
Density 0.86 g/mL at 25 °C

Boiling Point 198 - 200 °C[2][4]

Flash Point 73 °C (164 °F)[1][6]

Vapor Pressure

0.413 mmHg at 25 °C[1]

Refractive Index

n20/D 1.412 - 1.416[2][4]

Water Solubility

58.21 mg/L at 20 °C[4]

Solubility in Organic Solvents

Soluble in alcohol, propylene glycol, and most
fixed oils[6][7]

Synthesis of Hexyl Isobutyrate

Hexyl isobutyrate is typically synthesized via Fischer esterification, a classic organic reaction

involving the acid-catalyzed esterification of a carboxylic acid with an alcohol. In this case,

isobutyric acid and hexanol are the reactants.

General Experimental Protocol: Fischer Esterification

The following is a generalized protocol for the synthesis of hexyl isobutyrate based on the

principles of Fischer esterification.

Materials:

Isobutyric acid

Hexanol

Concentrated sulfuric acid (catalyst)

Diethyl ether (or other suitable organic solvent)
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e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous sodium sulfate

Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
equimolar amounts of isobutyric acid and hexanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

e Heat the reaction mixture to reflux and maintain for a period of 1-2 hours. The progress of
the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or
gas chromatography (GC).

 After the reaction is complete, allow the mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and add diethyl ether to dilute the product.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acidic catalyst), and brine.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent.

* Remove the solvent under reduced pressure using a rotary evaporator.

e The crude product can be further purified by distillation to obtain pure hexyl isobutyrate.
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General Workflow for Hexyl Isobutyrate Synthesis

Reactants: Isobutyric Acid & Hexanol Acid Catalyst (e.g., H2S04)

N
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Caption: Synthesis workflow for hexyl isobutyrate.

Spectral Data

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1584823?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The structural confirmation of synthesized or procured hexyl isobutyrate is typically performed
using various spectroscopic techniques.

e Mass Spectrometry (MS): The electron ionization (EI) mass spectrum of hexyl isobutyrate
shows characteristic fragmentation patterns that can be used for its identification.[2][8]

« Infrared (IR) Spectroscopy: The IR spectrum of hexyl isobutyrate exhibits a strong
absorption band around 1730-1750 cm~1, which is characteristic of the C=0 stretching
vibration of the ester functional group.[2][9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 13C NMR spectroscopy
provide detailed information about the molecular structure of hexyl isobutyrate, allowing for
the unambiguous assignment of all protons and carbons.[2]

Applications and Relevance in Research

While hexyl isobutyrate is predominantly used in the flavor and fragrance industries for its
fruity aroma, its well-defined chemical and physical properties make it relevant in a research
context.[10]

e Solvent: Its ester functionality and alkyl chain provide moderate polarity, making it a potential
solvent for a range of organic compounds.[4]

o Reference Standard: In analytical chemistry, pure hexyl isobutyrate can serve as a
reference standard for method development and validation, particularly in gas
chromatography.

« Synthetic Building Block: The ester group can be a site for further chemical transformations,
allowing hexyl isobutyrate to be used as a starting material or intermediate in more
complex organic syntheses.
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Properties and Applications of Hexyl Isobutyrate
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Caption: Logical relationships of hexyl isobutyrate.

Conclusion

Hexyl isobutyrate is a well-characterized organic compound with a range of applications. For
researchers and professionals in drug development, it can serve as a useful solvent, a reliable
analytical standard, or a versatile building block in organic synthesis. This guide has provided

essential technical information to support its effective utilization in a scientific setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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